1-(2-(Benzo[d][1,3]dioxol-5-yl)-2-hydroxypropyl)-3-(2-fluorophenyl)urea

• IUPAC Name: 1-[2-(1,3-benzodioxol-5-yl)-2-hydroxypropyl]-3-(2-fluorophenyl)urea
• InChI: InChI=1S/C17H17FN2O4/c1-17(22,11-6-7-14-15(8-11)24-10-23-14)9-19-16(21)20-13-5-3-2-4-12(13)18/h2-8,22H,9-10H2,1H3,(H2,19,20,21)
• InChI Key: XGQASJSUMYPNTB-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)NC1=CC=CC=C1F)(C2=CC3=C(C=C2)OCO3)O
• Molecular Formula: C17H17FN2O4
• Molecular Weight: 332.33 g/mol

Description

1-(2-(Benzo[d][1,3]dioxol-5-yl)-2-hydroxypropyl)-3-(2-fluorophenyl)urea, also known as BDP-9066, is a small molecule inhibitor that targets the protein kinase B-Raf. It has shown promising results in preclinical studies as a potential treatment for various types of cancer, including melanoma, colon cancer, and lung cancer.

Scientific Research Applications

Synthesis and Chemical Properties

Research on 1,2-oxazines and benzoxazines, related to the benzo[d][1,3]dioxol moiety, highlights the importance of these compounds in organic synthesis. The synthesis methods involve cyclization reactions and dehydration processes that are crucial for developing electrophilic agents and chiral synthons. Such compounds are valuable in creating a wide array of chemical entities with potential applications in drug discovery and material science (Sainsbury, 1991).

Biological Applications

Urease inhibitors, which may relate to the urea component of the compound , have significant applications in treating infections caused by urease-producing bacteria. These inhibitors are essential in developing therapeutic agents for gastric and urinary tract infections, highlighting the medicinal chemistry applications of urea derivatives (Kosikowska & Berlicki, 2011).

Environmental and Agricultural Relevance

Ureases play a critical role in nitrogen metabolism in both agricultural and environmental contexts. Understanding the mechanisms of urease activity and its inhibition can lead to more efficient use of nitrogen fertilizers, reducing environmental pollution and enhancing agricultural productivity (Jin et al., 2018). Furthermore, urease inhibitors can mitigate nitrogen loss from fertilized soils, addressing one of the pressing environmental issues in agriculture (Bremner, 1995).

Safety and Regulatory Aspects

The safety and regulatory aspects of chemicals and compounds, including new psychoactive substances and pharmaceutical intermediates, are of paramount importance. Studies on the pharmacokinetics, toxicology, and environmental impact of related compounds provide essential data for regulatory assessments and the development of safer, more effective chemical entities (Ray et al., 2020).